![molecular formula C16H37NS B119801 Tetrabutylammonium hydrogen sulfide CAS No. 84030-21-7](/img/structure/B119801.png)
Tetrabutylammonium hydrogen sulfide
Overview
Description
Tetrabutylammonium hydrogen sulfide is a chemical compound used as a reagent for thiolation of 1,1-dichloroalkenes .
Synthesis Analysis
While specific synthesis methods for this compound were not found, it’s known that quaternary ammonium compounds, which this compound is a part of, are highly soluble in polar solvents due to their ionic nature .Molecular Structure Analysis
The molecular structure of this compound consists of a positively charged nitrogen atom surrounded by four butyl groups . The hydrogen sulfide part of the molecule carries a negative charge .Physical And Chemical Properties Analysis
This compound is a solid at room temperature . More specific physical and chemical properties were not found in the search results.Scientific Research Applications
Source of HS(-) for H2S and Anion-Binding Research
Tetrabutylammonium hydrosulfide (NBu4SH) serves as a convenient source of HS(-), soluble in organic solutions. It's particularly useful in the research of H2S and anion-binding, offering a significant utility due to the expanding roles of hydrogen sulfide in various (patho)physiological processes. This compound is anticipated to be a crucial asset for researchers focusing on the chemical mechanisms of H2S and differentiating the reactivity between H2S and HS(-) (Hartle et al., 2015).
Catalyst for Selective Oxidation of Sulfides
Tetrabutylammonium tribromide impregnated on MCM-48 demonstrates high efficiency as a heterogeneous catalyst for the selective oxidation of sulfides in an ethanolic medium. This catalyst ensures rapid reaction times and good yields without over-oxidation of substrates, showcasing its potential in chemical synthesis processes (Gogoi, Hazarika, & Barman, 2015).
Electrochemical Behavior in Battery Systems
In the realm of electrochemical systems, tetrabutylammonium hydrogen sulfate acts as an ion-pairing reagent with properties akin to ionic liquids. Its incorporation as an electrolyte additive in lead acid batteries has been shown to impact hydrogen and oxygen overpotential, as well as the formation of the anodic layer on lead–antimony–tin grid alloys. The presence of this compound influences the morphology and electrochemical behavior of the grid surface, pointing towards its potential in enhancing battery performance (Rezaei & Taki, 2008).
Catalyst in Synthesis Reactions
Tetrabutylammonium hydrogen sulfate serves as an effective catalyst in various synthesis reactions. It has been utilized for the one-pot, multi-component synthesis of highly substituted dihydro-2-oxopyrroles and bis-dihydro-2-oxopyrroles, and in the synthesis of 3,4-dihydropyrimidin-2(1H)-ones under solvent-free conditions. These applications highlight its role in streamlining complex chemical syntheses and improving the efficiency of such processes (Sajadikhah & Hazeri, 2014; Shaabani, Bazgir, & Arab-Ameri, 2004) (Shaabani, Bazgir, & Arab-Ameri, 2004).
Safety and Hazards
Mechanism of Action
Target of Action
Tetrabutylammonium hydrogen sulfide is a quaternary ammonium compound . It is known to interact with various targets, including sensory neurons . Hydrogen sulfide (H2S), a well-established member of the gasotransmitter family, is involved in a variety of physiological functions, including pro-nociceptive action in the sensory system .
Mode of Action
The compound’s interaction with its targets results in various changes. For instance, H2S activates sensory neurons . The molecular targets of H2S action in trigeminal (TG) nociception, implicated in migraine, remains controversial . Both TRPV1 and TRPA1 receptors play a role in the pro-nociceptive action of H2S in peripheral TG nerve endings in meninges and in somas of TG neurons .
Biochemical Pathways
The affected pathways and their downstream effects are complex. H2S is involved in the regulation of a great variety of physiological functions, including nociception and inflammation . The activation of TRPV1 and TRPA1 receptors by H2S during neuro-inflammation conditions contributes to the nociceptive firing in primary afferents underlying migraine pain .
Pharmacokinetics
The compound is known to be highly soluble in polar solvents . The solubility and thermal properties of quaternary ammonium compounds depend markedly on the R-group chain length, and, as for other chemical compounds, of crystal structure .
Result of Action
The molecular and cellular effects of the compound’s action are diverse. For instance, the activation of TRPV1 and TRPA1 receptors by H2S during neuro-inflammation conditions contributes to the nociceptive firing in primary afferents underlying migraine pain .
Action Environment
Environmental factors can influence the compound’s action, efficacy, and stability. Tetrabutylammonium hydrogen sulfate is thermally stable up to 260 °C, followed by slow decomposition . The most important factors affecting the conductivity of the compound are structural characteristics, the nature of the bonding of sulfate tetrahedra, and the energy of hydrogen bonds .
Biochemical Analysis
Biochemical Properties
Tetrabutylammonium hydrogen sulfide serves as a solvent for the dissolution of ruthenium (II) complex . It participates as a cocatalyst in the reaction medium for the preparation of alternating polyketones and propionic acid .
Molecular Mechanism
It is known to participate as a cocatalyst in certain reactions
Temporal Effects in Laboratory Settings
This compound is thermally stable up to 260 °C, followed by slow decomposition . The conductivity of this compound changes in a wide range: from 10 −8 S/cm at 60 °C to 10 −2 S/cm in the melt .
properties
IUPAC Name |
sulfanide;tetrabutylazanium | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H36N.H2S/c1-5-9-13-17(14-10-6-2,15-11-7-3)16-12-8-4;/h5-16H2,1-4H3;1H2/q+1;/p-1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AMVCMHXBGWPOTF-UHFFFAOYSA-M | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC[N+](CCCC)(CCCC)CCCC.[SH-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H37NS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
84030-21-7 | |
Record name | 1-Butanaminium, N,N,N-tributyl-, sulfide (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=84030-21-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Tetrabutylammonium hydrogen sulphide | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0084030217 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Tetrabutylammonium hydrogen sulphide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.074.333 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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